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Mechanical Properties at a Glance

The table below summarizes key mechanical properties found in the search results. Note that data for Fe₃C

and other carbides often come from different sources and testing conditions.

Carbide
Crystal
Structure

Microhardness
(HV)

Young's
Modulus
(GPa)

Fracture
Toughness
(MPa√m)

Bending
Strength
(GPa)

Fe₃C
(Cementite)

Orthorhombic
[1]

760 - 1350 [1] 160 - 180
[1]

1.5 - 2.7 [1] 4.6 - 8.0 [1]

TiC Face-Centered
Cubic [2]

2800 [2] 450 [2] Information
Missing

Information
Missing

WC Simple
Hexagonal [2]

2300 [2] 707 [2] Information
Missing

Information
Missing

VC Face-Centered
Cubic [2]

2600 [2] 430 [2] Information
Missing

Information
Missing
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Carbide
Crystal
Structure

Microhardness
(HV)

Young's
Modulus
(GPa)

Fracture
Toughness
(MPa√m)

Bending
Strength
(GPa)

Cr₃C₂ Orthorhombic
[2]

2700 [2] 380 [2] Information
Missing

Information
Missing

Mo₂C Hexagonal
Close-Packed

[2]

1700 [2] 530 [2] Information
Missing

Information
Missing

Detailed Characteristics and Experimental Insights

To understand the data in the table, here is more context on the properties and formation of these carbides.

Fe₃C (Cementite): This is a metastable, hard, and brittle compound in steels [1] [3]. Its properties are

typically measured on extracted samples or through nanoindentation due to its fine dispersion within
the steel microstructure. The wide range in its reported hardness (760-1350 HV) reflects this

complexity [1].
Other Transition Metal Carbides (TiC, WC, etc.): These are stable, ultra-high-temperature ceramics

known for exceptional hardness and wear resistance [2] [4]. Their properties are usually measured on
sintered polycrystalline bodies. They possess a unique combination of covalent bonding (giving high

hardness), metallic bonding (providing good electrical conductivity), and ionic bonding [2].

Experimental Protocols for Data

The quantitative data for carbides like TiC and WC are generally accepted reference values. Key

methodologies for obtaining such data include:

Vickers Microhardness Testing: A diamond pyramid indenter is pressed into a polished sample
surface. The hardness value is calculated from the load divided by the surface area of the resulting

indent [1].
Nanoindentation: Used for measuring hardness and Young's modulus on a very small scale, suitable

for individual phases like Fe₃C within a steel matrix [1].
Three-Point or Four-Point Bend Tests: A bar-shaped sample is supported at two points while a load

is applied at one or more points along the top until failure, determining bending strength [1].
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Classification and Property Relationships

The following diagram illustrates the logical relationship between the different classes of carbides and their

key characteristics, showing where Fe₃C fits in.
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Key Takeaways for Researchers

Fe₃C's Role: Its primary importance lies in its role as a strengthening phase in steels and cast
irons [1] [3]. While hard, it is generally not used as a standalone engineering ceramic like TiC or WC.
Performance Gap: The stable transition metal carbides (TiC, WC, Cr₃C₂) are significantly harder
and have higher melting points than Fe₃C, making them the materials of choice for extreme wear
and high-temperature applications like cutting tools and protective coatings [2].
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Data Limitations: A direct, fully objective comparison is challenging due to gaps in the publicly

available data, particularly regarding fracture toughness and a full set of strength data for all carbides
under identical testing conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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